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Compound of Interest

Compound Name: 3-Allyl-1,5-naphthyridine

Cat. No.: B1532442

An In-depth Technical Guide to the Physicochemical Properties of 3-Allyl-1,5-naphthyridine

For Researchers, Scientists, and Drug Development Professionals

Abstract

The 1,5-naphthyridine scaffold is a privileged heterocyclic motif in medicinal chemistry, with
derivatives exhibiting a wide array of biological activities, including roles as kinase inhibitors
and antimicrobial agents. This technical guide provides a comprehensive overview of the
physicochemical properties of a specific derivative, 3-Allyl-1,5-naphthyridine. The strategic
placement of the versatile allyl functional group on the stable 1,5-naphthyridine core presents a
unique platform for further chemical modification and drug development. This document serves
as a vital resource for researchers, offering in-depth analysis of the compound's structural,
physical, and chemical characteristics, alongside detailed experimental protocols for its
characterization.

Introduction: The Significance of the 1,5-
Naphthyridine Core

Naphthyridines, a class of diazanaphthalenes composed of two fused pyridine rings, have
garnered significant interest in medicinal chemistry due to their diverse and potent biological
activities. Among the six possible isomers, the 1,5-naphthyridine scaffold is a cornerstone for
the development of novel therapeutics. Derivatives have been identified as potent inhibitors of
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TGF-f3 type | receptor (ALKS5), crucial in cell growth and differentiation, and as topoisomerase
inhibitors, vital in cancer therapy. The synthetic accessibility of the 1,5-naphthyridine ring
system, often through classic reactions like the Skraup or Gould-Jacobs synthesis, further
enhances its appeal as a foundational structure in drug discovery campaigns.

The subject of this guide, 3-Allyl-1,5-naphthyridine, is a key building block for chemical
synthesis. Its importance lies in the allyl group, a versatile functional handle for a variety of
chemical transformations, including cross-coupling reactions, additions, and oxidations.
Understanding the fundamental physicochemical properties of this molecule is paramount for
its effective utilization in the synthesis of more complex, biologically active compounds.

Molecular Structure and Identification

A thorough understanding of the molecular structure is the foundation for interpreting its
chemical behavior and properties.

Molecular Structure of 3-Allyl-1,5-naphthyridine
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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